Cas no 2171535-45-6 (3-(1-amino-3-methoxycyclobutyl)-5,5-dimethyloxolan-3-ol)

• Product Name: 3-(1-amino-3-methoxycyclobutyl)-5,5-dimethyloxolan-3-ol
• CAS No: 2171535-45-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5958358
• PubChem ID: 165736001
• Update Time: 2025-07-09

3-(1-amino-3-methoxycyclobutyl)-5,5-dimethyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3-methoxycyclobutyl)-5,5-dimethyloxolan-3-ol
• 2171535-45-6
• EN300-1646836

• Inchi： 1S/C11H21NO3/c1-9(2)6-11(13,7-15-9)10(12)4-8(5-10)14-3/h8,13H,4-7,12H2,1-3H3
• InChI Key： YFJZBOGGOIXYAJ-UHFFFAOYSA-N
• SMILES： O1CC(CC1(C)C)(C1(CC(C1)OC)N)O

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-(1-amino-3-methoxycyclobutyl)-5,5-dimethyloxolan-3-ol

Comprehensive Overview of 3-(1-amino-3-methoxycyclobutyl)-5,5-dimethyloxolan-3-ol (CAS No. 2171535-45-6)

The compound 3-(1-amino-3-methoxycyclobutyl)-5,5-dimethyloxolan-3-ol (CAS No. 2171535-45-6) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, featuring a cyclobutyl ring, an oxolan (tetrahydrofuran) moiety, and functional groups such as amino and methoxy. These characteristics make it a promising candidate for drug discovery and development, particularly in targeting enzymes and receptors involved in various biological pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments against chronic diseases, neurodegenerative disorders, and antibiotic resistance. Researchers are increasingly exploring compounds like 3-(1-amino-3-methoxycyclobutyl)-5,5-dimethyloxolan-3-ol due to their potential to modulate biological processes with high specificity. The presence of both amino and hydroxyl groups in its structure suggests its utility as a versatile intermediate in organic synthesis, enabling the creation of derivatives with enhanced pharmacological properties.

From a synthetic chemistry perspective, the cyclobutyl ring in this compound is of particular interest. Cyclobutanes are known for their strained ring systems, which can impart unique reactivity and conformational stability to molecules. This makes 3-(1-amino-3-methoxycyclobutyl)-5,5-dimethyloxolan-3-ol a valuable scaffold for designing bioactive molecules. Additionally, the methoxy group may influence the compound's solubility and metabolic stability, critical factors in drug development.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in such compounds. Tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling can predict how 3-(1-amino-3-methoxycyclobutyl)-5,5-dimethyloxolan-3-ol interacts with biological targets, accelerating its potential applications. This aligns with the growing trend of precision medicine, where tailored therapies are developed based on molecular insights.

Another area of exploration is the compound's potential role in green chemistry. With increasing emphasis on sustainable practices, researchers are investigating eco-friendly synthesis routes for complex molecules like this one. The oxolan and cyclobutyl motifs could be leveraged to develop more efficient catalytic processes, reducing waste and energy consumption.

In summary, 3-(1-amino-3-methoxycyclobutyl)-5,5-dimethyloxolan-3-ol (CAS No. 2171535-45-6) represents a fascinating intersection of chemistry, biology, and technology. Its structural features and potential applications make it a subject of ongoing research, particularly in the context of drug discovery, synthetic methodology, and sustainable science. As the scientific community continues to unravel its properties, this compound may pave the way for innovative solutions to some of today's most pressing health and environmental challenges.